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Compound of Interest

Compound Name: A-317567

Cat. No.: B15623931 Get Quote

Technical Support Center: A-317567
This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of A-317567, a potent

inhibitor of the acid-sensing ion channel 3 (ASIC-3).[1] This document also includes

troubleshooting advice and frequently asked questions to ensure successful experimental

outcomes.

Stability and Storage Conditions
Proper storage and handling of A-317567 are critical for maintaining its chemical integrity and

biological activity.

Storage of Stock Solutions:

For optimal stability, stock solutions of A-317567 should be stored under the following

conditions:

Storage Temperature Shelf Life Special Instructions

-80°C 6 months Protect from light

-20°C 1 month Protect from light

Data sourced from MedchemExpress and InvivoChem product information.[1][2]
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General Handling Recommendations:

Light Sensitivity: A-317567 requires protection from light during both storage and

transportation.[2]

Avoid Repeated Freeze-Thaw Cycles: To maintain the integrity of the compound, aliquot

stock solutions into single-use volumes to avoid repeated freezing and thawing.

Solubility and Solution Preparation
A-317567 is soluble in various solvent systems, enabling its use in both in vitro and in vivo

experiments.

Solubility Data:

Solvent System Solubility

10% DMSO + 40% PEG300 + 5% Tween-80 +

45% Saline
≥ 2.08 mg/mL (5.23 mM)

10% DMSO + 90% Corn Oil ≥ 2.08 mg/mL (5.23 mM)

Note: "≥" indicates that the compound is soluble at this concentration, but the saturation point is

not known.[1][2]

Experimental Protocols & Workflows
Protocol 1: Preparation of In Vivo Formulation
(Aqueous-Based)
This protocol yields a clear solution suitable for many in vivo studies.

Workflow for Preparing 1 mL of Working Solution:
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Step 1: Initial Dilution

Step 2: Add Surfactant

Step 3: Final Dilution

100 µL of 20.8 mg/mL
DMSO stock solution

Mix EvenlyAdd to

400 µL PEG300 Add to

Mix Evenly50 µL Tween-80
Add to

Final 1 mL
Working Solution

450 µL Saline Add to

Step 1: Initial Dilution

Step 2: Final Product

100 µL of 20.8 mg/mL
DMSO stock solution

Mix Evenly
Add to

900 µL Corn Oil Add to

Final 1 mL
Working Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15623931#a-317567-stability-and-storage-
conditions-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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